N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C19H22N2O2S/c1-2-3-10-21-17-8-7-15(12-14(17)6-9-19(21)23)20-18(22)13-16-5-4-11-24-16/h4-5,7-8,11-12H,2-3,6,9-10,13H2,1H3,(H,20,22)
• InChI Key: ZXVKORBGDISEEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)CC3=CC=CS3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as BTA-EG6 and is a member of the class of quinoline derivatives.

Scientific Research Applications

Antimicrobial and Hemolytic Activity

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(thiophen-2-yl)acetamide and similar compounds have been studied for their antimicrobial properties. Gul et al. (2017) synthesized a series of related compounds and evaluated their antimicrobial and hemolytic activities, finding significant activity against various microbial species (Gul et al., 2017).

Synthesis and Structural Analysis

The synthesis and structural aspects of similar compounds have been a focus of research. For example, Durgadas et al. (2013) described the synthesis of a related compound with detailed characterization using various spectral methods (Durgadas, Mukkanti, & Pal, 2013).

Antifungal Properties

Compounds within this class have also been explored for their antifungal properties. Bardiot et al. (2015) identified derivatives as potential fungicidal agents, particularly effective against Candida and Aspergillus species (Bardiot et al., 2015).

Antitumor and Antiproliferative Activities

Research by Chen et al. (2013) demonstrated that certain derivatives exhibit antiproliferative activities against various human cancer cell lines, highlighting their potential in cancer treatment (Chen et al., 2013).

Analgesic and Anti-Inflammatory Activities

The potential of these compounds for analgesic and anti-inflammatory applications has been investigated. Alagarsamy et al. (2015) synthesized novel derivatives and assessed their efficacy in this regard, comparing them to standard drugs (Alagarsamy et al., 2015).

Enzyme Inhibition and Molecular Docking Studies

Riaz et al. (2020) explored the enzyme inhibition potential of derivatives, identifying them as promising candidates for future lead molecules based on molecular docking studies (Riaz et al., 2020).